![molecular formula C4H10ClNS B3060168 3-Methylthietan-3-amine hydrochloride CAS No. 1860028-19-8](/img/structure/B3060168.png)
3-Methylthietan-3-amine hydrochloride
Overview
Description
3-Methylthietan-3-amine hydrochloride is a chemical compound with the molecular formula C₄H₁₀ClNS . It is a solid substance and has a molecular weight of 139.65 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4H9NS.ClH/c1-4(5)2-6-3-4;/h2-3,5H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . The compound has a molecular weight of 139.65 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources.Scientific Research Applications
Synthesis and Biological Evaluation
- Antineoplastic Agents : A study by Pettit et al. (2003) in "Journal of Medicinal Chemistry" demonstrates the synthesis of hydrochloride compounds and their role as antineoplastic agents, showing significant activity against cancer cell lines. (Pettit et al., 2003)
Methodological Advances in Synthesis
- Reductive Amination using Cobalt Oxide Nanoparticles : Senthamarai et al. (2018) in "ChemCatChem" discuss an efficient reductive amination process to synthesize N-methylated and N-alkylated amines, highlighting the importance of these compounds in life-science molecules. (Senthamarai et al., 2018)
- Methylation using CO2 as a C1 Building Block : Research by Yang et al. (2015) in "Green Chemistry" shows the use of CO2 for methylation of amines, indicating the significance of such processes in green chemistry. (Yang et al., 2015)
- Amidation of Methylarenes with Amine Hydrochlorides : Eidi et al. (2016) in "RSC Advances" developed an efficient method for synthesizing a wide variety of amides, demonstrating the versatility of amine hydrochlorides in chemical synthesis. (Eidi et al., 2016)
Environmental Applications
- Adsorption-Desorption Behavior in Water Treatment : A study by Song et al. (2016) in "Bioresource Technology" investigates the use of amine/Fe3O4 functionalized biopolymer resin for removing anionic dyes from water, highlighting the environmental applications of amine hydrochlorides. (Song et al., 2016)
Nanotechnology and Electronics
- Conductance in Single-Molecule Circuits : Venkataraman et al. (2006) in "Nano Letters" discuss the conductance of amine-terminated molecules in single-molecule circuits, indicating the potential application of amine hydrochlorides in nanotechnology. (Venkataraman et al., 2006)
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
3-methylthietan-3-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NS.ClH/c1-4(5)2-6-3-4;/h2-3,5H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPXJZASXSPMXKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CSC1)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1860028-19-8 | |
Record name | 3-Thietanamine, 3-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1860028-19-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-methylthietan-3-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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